![molecular formula C21H34O2 B6220172 1-[(1S,3aS,3bR,7S,9aS,9bS,11aS)-7-hydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]ethan-1-one CAS No. 4406-37-5](/img/no-structure.png)
1-[(1S,3aS,3bR,7S,9aS,9bS,11aS)-7-hydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]ethan-1-one
Overview
Description
1-[(1S,3aS,3bR,7S,9aS,9bS,11aS)-7-hydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C21H34O2 and its molecular weight is 318.5. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the conversion of a steroid intermediate to the final product through a series of reactions.", "Starting Materials": [ "Cholesterol", "Sodium borohydride", "Acetic anhydride", "Pyridine", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Sodium sulfate", "Methanesulfonic acid", "Ethanol", "Sodium cyanoborohydride", "Acetic acid", "Sodium bicarbonate", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Cholesterol is converted to pregnenolone through a series of reactions involving sodium borohydride, acetic anhydride, and pyridine.", "Pregnenolone is then converted to 7α-hydroxypregnenolone through a reaction with methanol and hydrochloric acid.", "7α-hydroxypregnenolone is then converted to 7α-bromo-16α-methyl-3,20-dioxopregn-4-en-21-oic acid methyl ester through a series of reactions involving sodium hydroxide, ethyl acetate, and sodium sulfate.", "7α-bromo-16α-methyl-3,20-dioxopregn-4-en-21-oic acid methyl ester is then converted to 1-[(1S,3aS,3bR,7S,9aS,9bS,11aS)-7-hydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]ethan-1-one through a series of reactions involving methanesulfonic acid, ethanol, sodium cyanoborohydride, acetic acid, sodium bicarbonate, hydrogen gas, and palladium on carbon." ] } | |
| 4406-37-5 | |
Molecular Formula |
C21H34O2 |
Molecular Weight |
318.5 |
Purity |
95 |
Origin of Product |
United States |
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